Cas no 1450917-41-5 ((2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 1450917-41-5
• MF: C₉H₁₄F₃NO₄
• MW: 257.206973552704
• CID: 5639339
• PubChem ID: 165910936
• Update Time: 2025-06-07

(2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280209
• (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 1450917-41-5

• Inchi： 1S/C9H14F3NO4/c1-8(2,3)17-4-5(6(14)15)13-7(16)9(10,11)12/h5H,4H2,1-3H3,(H,13,16)(H,14,15)/t5-/m1/s1
• InChI Key： PFKQIVGMJTYNOP-RXMQYKEDSA-N
• SMILES： FC(C(N[C@@H](C(=O)O)COC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 257.08749241g/mol
• Monoisotopic Mass: 257.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 1450917-41-5)

(2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 1450917-41-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a tert-butoxy group and a trifluoroacetamido moiety. These functional groups contribute to its distinct chemical properties and potential biological activities.

The tert-butoxy group in the compound provides enhanced stability and solubility, making it an attractive candidate for various pharmaceutical applications. The trifluoroacetamido moiety, on the other hand, imparts significant electronic effects and can influence the compound's reactivity and binding affinity to biological targets. These features collectively make (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid a valuable tool in the development of novel therapeutic agents.

Recent studies have explored the potential of (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid in various biological contexts. One notable area of research is its application as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butoxy group in this compound can be designed to be cleaved by specific enzymes, releasing the active drug molecule at the desired site of action. This approach can improve drug delivery and reduce side effects.

In addition to its potential as a prodrug, (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have shown that this compound can modulate key inflammatory pathways, such as the NF-κB signaling cascade, which plays a central role in the regulation of immune responses and inflammation. By targeting these pathways, (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid may offer new therapeutic strategies for treating inflammatory diseases.

The pharmacokinetic properties of (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid have also been studied extensively. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug dosing and minimizing adverse effects. Research has demonstrated that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a suitable half-life. These characteristics make it a promising candidate for further clinical development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical trials for (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid may still be in early stages, preclinical studies have provided promising results. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This bodes well for its potential use in human clinical trials.

In conclusion, (2R)-3-(tert-butoxy)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 1450917-41-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.